Cas no 1000932-64-8 (2-Nitro-4-trifluoromethanesulfonylbenzene-1-sulfonyl Chloride)

• Product Name: 2-Nitro-4-trifluoromethanesulfonylbenzene-1-sulfonyl Chloride
• CAS No: 1000932-64-8
• MF: C₇H₃ClF₃NO₆S₂
• MW: 353.680029153824
• CID: 5047735
• Update Time: 2025-06-11

2-Nitro-4-trifluoromethanesulfonylbenzene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-trifluoromethanesulfonylbenzene-1-sulfonyl chloride
• 2-nitro-4-[(trifluoromethyl)sulfonyl]benzenesulfonyl chloride
• 2-nitro-4-(trifluoromethylsulfonyl)benzenesulfonyl chloride
• 2-Nitro-4-trifluoromethanesulfonylbenzene-1-sulfonyl Chloride

• Inchi： 1S/C7H3ClF3NO6S2/c8-20(17,18)6-2-1-4(3-5(6)12(13)14)19(15,16)7(9,10)11/h1-3H
• InChI Key： ZTKUYYJTQRWSSF-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1[N+](=O)[O-])S(C(F)(F)F)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 584
• XLogP3: 2.9
• Topological Polar Surface Area: 131

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-Nitro-4-trifluoromethanesulfonylbenzene-1-sulfonyl Chloride

Comprehensive Overview of 2-Nitro-4-trifluoromethanesulfonylbenzene-1-sulfonyl Chloride (CAS No. 1000932-64-8)

2-Nitro-4-trifluoromethanesulfonylbenzene-1-sulfonyl Chloride (CAS No. 1000932-64-8) is a highly specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound, characterized by its nitro and trifluoromethanesulfonyl functional groups, is widely utilized in the development of advanced chemical reagents and catalysts. Its unique structure makes it a valuable building block for heterocyclic compounds and agrochemicals, aligning with the growing demand for sustainable chemistry solutions.

The 2-Nitro-4-trifluoromethanesulfonylbenzene-1-sulfonyl Chloride market has seen increased interest due to its role in green chemistry initiatives. Researchers are exploring its potential in catalytic processes to reduce waste and improve efficiency, a topic frequently searched in AI-driven chemical research. The compound's electron-withdrawing groups enhance its reactivity, making it a focal point for studies on selective functionalization and cross-coupling reactions. These attributes are particularly relevant to industries prioritizing high-performance materials and precision synthesis.

From a molecular design perspective, the presence of both nitro and trifluoromethanesulfonyl moieties in 2-Nitro-4-trifluoromethanesulfonylbenzene-1-sulfonyl Chloride offers exceptional versatility. This dual functionality enables applications in peptide modification and bioconjugation, areas gaining traction in drug discovery forums. The compound's stability under ambient conditions further enhances its utility in high-throughput screening and combinatorial chemistry, addressing common queries about reagent shelf life and handling protocols.

Recent advancements in computational chemistry have spurred discussions about the structure-activity relationships of sulfonyl chloride derivatives like CAS No. 1000932-64-8. Predictive modeling tools now allow researchers to simulate its behavior in complex reaction systems, a hot topic in AI-assisted molecular design. This synergy between experimental and theoretical approaches has positioned 2-Nitro-4-trifluoromethanesulfonylbenzene-1-sulfonyl Chloride as a case study for digital chemistry workflows.

In industrial contexts, the compound's regioselective properties make it invaluable for producing fine chemicals with minimal byproducts. Manufacturers frequently search for cost-effective alternatives to traditional sulfonating agents, and 1000932-64-8 has emerged as a candidate due to its balanced reactivity profile and scalability. Its compatibility with continuous flow chemistry systems answers growing industry demands for process intensification solutions.

Environmental considerations surrounding 2-Nitro-4-trifluoromethanesulfonylbenzene-1-sulfonyl Chloride have prompted investigations into its biodegradation pathways and eco-friendly derivatives. These studies address frequent search queries about green alternatives in organofluorine chemistry. The compound's fluorine content has also drawn attention in materials science circles, particularly for developing low-surface-energy coatings and specialty polymers with enhanced durability.

Analytical characterization of CAS No. 1000932-64-8 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, reflecting the compound's structural complexity. These methods are frequently discussed in chemical analysis forums, especially regarding isomeric purity determination. The growing availability of high-field instrumentation has improved detection limits for trace impurities in 2-Nitro-4-trifluoromethanesulfonylbenzene-1-sulfonyl Chloride batches.

Looking forward, research trends suggest expanding applications of 1000932-64-8 in electronic materials and optoelectronics, where its electron-deficient aromatic system shows promise for charge transport materials. These developments align with searches for next-generation semiconductor precursors, highlighting the compound's relevance beyond traditional organic synthesis applications.